4-[4-amino-1-(2-prop-2-enoyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-yl)pyrazolo[3,4-d]pyrimidin-3-yl]-N-pyridin-2-ylbenzamide

• Molecular Formula: C27H26N8O2
• Molecular Weight: 494.5 g/mol
• IUPAC Name: 4-[4-amino-1-(2-prop-2-enoyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-yl)pyrazolo[3,4-d]pyrimidin-3-yl]-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C27H26N8O2/c1-2-22(36)34-13-18-11-20(12-19(18)14-34)35-26-23(25(28)30-15-31-26)24(33-35)16-6-8-17(9-7-16)27(37)32-21-5-3-4-10-29-21/h2-10,15,18-20H,1,11-14H2,(H2,28,30,31)(H,29,32,37)
• InChI Key: YMCOZPHXLROTBV-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CC2CC(CC2C1)N3C4=NC=NC(=C4C(=N3)C5=CC=C(C=C5)C(=O)NC6=CC=CC=N6)N

Description

ZYBT1 is a potent, irreversible inhibitor of Bruton’s tyrosine kinase (BTK). This compound has shown significant efficacy in treating conditions such as cancer and rheumatoid arthritis by inhibiting the C481S mutant of BTK, which is resistant to other inhibitors like ibrutinib .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ZYBT1 involves multiple steps, including the preparation of intermediate compounds and their subsequent reactions under controlled conditions. Specific details about the synthetic routes and reaction conditions are proprietary and not publicly disclosed .

Industrial Production Methods

Industrial production of ZYBT1 likely involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process would include stringent quality control measures to meet pharmaceutical standards .

Chemical Reactions Analysis

Types of Reactions

ZYBT1 undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or the removal of hydrogen.

Reduction: Involves the addition of hydrogen or the removal of oxygen.

Substitution: Involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of ZYBT1 .

Scientific Research Applications

ZYBT1 has a wide range of scientific research applications, including:

Chemistry: Used as a model compound to study BTK inhibition and its effects on various biochemical pathways.

Biology: Investigated for its role in modulating immune responses and cellular signaling.

Medicine: Explored as a therapeutic agent for treating cancer, rheumatoid arthritis, and other autoimmune disorders.

Industry: Potential applications in the development of new pharmaceuticals and therapeutic agents.

Mechanism of Action

ZYBT1 exerts its effects by irreversibly binding to the active site of BTK, specifically targeting the C481S mutant. This binding inhibits the phosphorylation of BTK and downstream signaling molecules like PLCγ2, leading to the suppression of cellular processes involved in cancer and autoimmune diseases .

Comparison with Similar Compounds

Similar Compounds

Ibrutinib: Another BTK inhibitor but less effective against the C481S mutant.

Acalabrutinib: A second-generation BTK inhibitor with improved selectivity but still less effective against certain BTK mutants.

Rilzabrutinib: A reversible BTK inhibitor currently in clinical trials.

Uniqueness of ZYBT1

ZYBT1 stands out due to its irreversible inhibition of the C481S mutant of BTK, making it a promising candidate for treating conditions resistant to other BTK inhibitors .